Cas no 2097901-03-4 (2-(2-chlorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]acetamide)

• Product Name: 2-(2-chlorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]acetamide
• CAS No: 2097901-03-4
• MF: C₁₅H₁₈ClNO₂
• MW: 279.761923313141
• CID: 5474232
• Update Time: 2025-10-11

2-(2-chlorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 2-chloro-N-[(1-hydroxy-2-cyclohexen-1-yl)methyl]-
• 2-(2-chlorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]acetamide

• Inchi： 1S/C15H18ClNO2/c16-13-7-3-2-6-12(13)10-14(18)17-11-15(19)8-4-1-5-9-15/h2-4,6-8,19H,1,5,9-11H2,(H,17,18)
• InChI Key： IHVPLBUVDLYSGX-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2(O)CCCC=C2)=O)=CC=CC=C1Cl

Additional information on 2-(2-chlorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]acetamide

2-(2-Chlorophenyl)-N-[(1-Hydroxycyclohex-2-en-1-yl)methyl]Acetamide: A Comprehensive Overview

The compound 2-(2-chlorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]acetamide, identified by the CAS number 2097901-03-4, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides, which are widely used in drug design due to their versatile functional groups and ability to form hydrogen bonds. The molecule's structure incorporates a chlorophenyl group, a cyclohexene ring with a hydroxyl substituent, and an acetamide functional group, making it a unique candidate for further research and development.

Recent studies have highlighted the importance of such compounds in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the chlorophenyl group introduces electronic effects that can influence the compound's reactivity and pharmacokinetic properties. Meanwhile, the cyclohexene ring with a hydroxyl group adds stereochemical complexity, potentially enhancing the molecule's ability to interact with biological targets such as enzymes or receptors. The acetamide group, on the other hand, is known for its stability and ability to participate in hydrogen bonding, which is crucial for drug bioavailability and efficacy.

One of the most promising areas of research for 2-(2-chlorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]acetamide lies in its potential as a lead compound for drug discovery. Researchers have been exploring the relationship between molecular structure and biological activity, with a particular focus on how structural modifications can enhance or alter bioactivity. For instance, studies have shown that substituents on aromatic rings can significantly influence the compound's ability to inhibit specific enzymes or modulate receptor activity. This makes CAS No. 2097901-03-4 a valuable tool for investigating structure-activity relationships (SAR) in medicinal chemistry.

In addition to its pharmacological applications, this compound has also been studied for its physical and chemical properties. The molecule's solubility, stability under various conditions, and reactivity towards common reagents are critical factors that determine its suitability for large-scale synthesis and industrial applications. Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have enabled researchers to characterize this compound with unprecedented precision. These studies have provided insights into the molecule's conformational flexibility and its ability to adopt specific orientations that may be favorable for binding to biological targets.

The synthesis of 2-(2-chlorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]acetamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the chlorophenyl acetamide intermediate and subsequent coupling with the hydroxycyclohexene derivative. Researchers have been exploring more efficient synthetic routes, leveraging modern catalytic methods and green chemistry principles to minimize waste and improve yields. These efforts not only enhance the feasibility of large-scale production but also align with current trends towards sustainable chemical manufacturing.

From an environmental standpoint, understanding the fate and transport of this compound in natural systems is essential for assessing its potential impact on ecosystems. Studies have been conducted to evaluate its biodegradability under aerobic and anaerobic conditions, as well as its tendency to bioaccumulate in aquatic organisms. These investigations are crucial for ensuring that any industrial or pharmaceutical application of this compound adheres to environmental regulations and promotes eco-friendly practices.

In conclusion, 2-(2-chlorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yllmethyl]acetamide, CAS No. 2097901